Cas no 603-71-4 (2-Nitromesitylene)

• Product Name: 2-Nitromesitylene
• CAS No: 603-71-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00007170
• CID: 510580
• PubChem ID: 69051
• Update Time: 2025-04-19

2-Nitromesitylene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trimethyl-2-nitro-
• 1,3,5-trimethyl-2-nitrobenzene
• 2-Nitromesitylene
• EPA Method 529 Surrogate Standard Stock Solution
• 1,3,5-trimethyl-2-nitro-benzene
• 1,3,5-Trimethyl-2-nitro-benzol
• 1-nitro-2,4,6-tri-methyl benzene
• 2-nitro-1,3,5-trimethylbenzene
• Benzene,1,3,5-trimethyl-2-nitro
• Mesitylene,2-nitro
• Mononitromesitylene
• nitromesitylene
• STL289917
• A21044
• AKOS015917518
• Benzene, 1,3,5-trimethyl-2-nitro-
• Mesitylene, 2-nitro-
• NSC5413
• 1,5-Trimethyl-2-nitrobenzene
• G72771
• NS00034345
• BCP33400
• NSC 5413
• 2,6-Trimethylnitrobenzene
• 2,4,6-Trimethyl-1-nitrobenzene
• SCHEMBL1820951
• UNII-AKZ2NK5ME7
• AI3-08879
• 2,6-Trimethyl-1-nitrobenzene
• CS-0319735
• EINECS 210-054-9
• AKZ2NK5ME7
• 603-71-4
• 2,4,6-Trimethylnitrobenzene
• SCEKDQTVGHRSNS-UHFFFAOYSA-
• MFCD00007170
• VS-07450
• DTXCID0042791
• NSC-5413
• BENZENE, 1,3,5-TRIMETHYL-2-NITRO-, RADICAL ION(1-)
• DTXSID8060533
• DB-053607
• BBL023530
• 34505-32-3
• Benzene,3,5-trimethyl-2-nitro-

• MDL： MFCD00007170
• Inchi： 1S/C9H11NO2/c1-6-4-7(2)9(10(11)12)8(3)5-6/h4-5H,1-3H3
• InChI Key： SCEKDQTVGHRSNS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Light yellow prismatic crystals
• Density: 1.1160 (estimate)
• Melting Point: 41-44 °C(lit.)
• Boiling Point: 255 °C(lit.)
• Flash Point: 187 °F
• Refractive Index: 1.5278 (estimate)
• PSA: 45.82000
• LogP: 3.04320

2-Nitromesitylene Security Information

• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes